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Compound of Interest
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Cat. No.: B046402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Flazasulfuron's performance against other

common herbicides used in citrus orchards, supported by experimental data from field trials.

Detailed methodologies for key experiments are outlined to facilitate replication and further

research.

Executive Summary
Flazasulfuron, a sulfonylurea herbicide, demonstrates selective systemic action for weed

control in various crops, including citrus.[1] Its primary mode of action is the inhibition of

acetolactate synthase (ALS), an enzyme crucial for the synthesis of branched-chain amino

acids in susceptible plants.[2][3][4][5] Field trials indicate that while Flazasulfuron is effective

against a range of broadleaf weeds, its performance on grass weeds is limited when used as a

standalone treatment.[6][7][8] Tank-mixing with other herbicides, such as glyphosate and

diuron, has been shown to enhance its weed control spectrum significantly.[6][7][8] However,

phytotoxicity, particularly in grapefruit, is a concern at higher application rates.[6][7][8] This

guide compares the efficacy and crop safety of Flazasulfuron with alternative herbicides like

glyphosate, diuron, indaziflam, and rimsulfuron.
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The following tables summarize quantitative data from field trials, offering a clear comparison of

Flazasulfuron's performance with alternative herbicides.

Table 1: Weed Control Efficacy of Flazasulfuron and Tank Mixes on Various Weed Species in

Citrus Orchards

Herbicid
e
Treatme
nt

Applicat
ion Rate
(kg a.i.
ha⁻¹)

Grass
Weeds

Florida/
Brazil
Pusley

Spanish
needles

Commo
n
Ragwee
d

Eastern
Black
Nightsh
ade

Horsew
eed

Flazasulf

uron
0.05 Poor

Moderate

(up to

75%)

Good

(78-85%)
Poor -

Good

(73-81%)

Flazasulf

uron +

Glyphosa

te

0.05 +

0.84
Good

Good (up

to 79%)

Excellent

(75-94%)
Adequate Adequate Good

Flazasulf

uron +

Glyphosa

te

0.07 +

1.70

Excellent

(83%)

High

(79%)

Excellent

(75-94%)
Adequate

High

(93%)
Good

Flazasulf

uron +

Diuron

0.05 +

2.70
- Good

Excellent

(75-94%)
Adequate Adequate Good

Data synthesized from Singh, M., Ramirez, A., Jhala, A. and Malik, M. (2012) Weed Control

Efficacy and Citrus Response to Flazasulfuron Applied Alone or in Combination with Other

Herbicides. American Journal of Plant Sciences, 3, 520-527.[6][7][8]

Table 2: Phytotoxicity of Flazasulfuron on Different Citrus Species
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Citrus Species
Flazasulfuron Application
Rate (kg a.i. ha⁻¹)

Injury (%) at 60 DAT

Grapefruit 0.05 <5%

Grapefruit 0.10 42%

Grapefruit 0.20 70%

Sweet Orange 0.05 0%

Sweet Orange 0.20 Minor Injury

Tangerine 0.05 0%

Tangerine 0.20 0%

Tank Mix Application on

Grapefruit

Flazasulfuron + Glyphosate 0.05 + 0.84 5%

DAT: Days After Treatment. Data from Singh et al. (2012).[6][7]

Table 3: Comparison of Flazasulfuron with Other Herbicides in Citrus Orchards
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Herbicide Mode of Action
Weed
Spectrum

Key
Advantages

Key
Disadvantages

Flazasulfuron
ALS Inhibitor[2]

[3][4][5]

Broadleaf weeds,

some grasses[6]

[7][8]

Effective at low

rates[1]

Poor control of

some grasses

alone, potential

for grapefruit

phytotoxicity[6][7]

[8]

Glyphosate
EPSP Synthase

Inhibitor

Broad-spectrum

(grasses and

broadleaf weeds)

[9]

Systemic,

relatively low

cost[10]

Potential for

weed resistance

with continuous

use[10]

Diuron
Photosystem II

Inhibitor

Broadleaf weeds

and annual

grasses

Residual activity -

Indaziflam

Cellulose

Biosynthesis

Inhibitor

Pre-emergence

control of many

grasses and

broadleaf

weeds[10]

Long residual

control[10]

Primarily pre-

emergence

activity

Rimsulfuron ALS Inhibitor

Pre- and post-

emergence

control of

grasses and

broadleaf

weeds[10]

Both pre- and

post-emergence

activity

-

Experimental Protocols
The methodologies outlined below are based on protocols from field trials evaluating herbicide

performance in citrus orchards.
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Location: Commercial citrus groves with a known history of weed infestation.

Soil Type: Typically sandy soils, common in citrus-growing regions.[6]

Experimental Design: Randomized complete block design with multiple replications per

treatment.

Plot Size: Sufficiently large to encompass several trees and minimize edge effects.

Herbicide Application
Treatments: Flazasulfuron applied alone at varying rates (e.g., 0.05, 0.10, 0.20 kg a.i. ha⁻¹),

and in tank mixes with other herbicides like glyphosate and diuron at specified rates.[6][7]

Include an untreated control for comparison.

Application Equipment: Calibrated backpack or tractor-mounted sprayers designed to deliver

a consistent volume of spray solution.

Application Timing: Post-emergence application to actively growing weeds. For pre-

emergence herbicides, application to a clean soil surface is necessary.[10]

Data Collection and Analysis
Weed Control Efficacy: Visual assessment of weed control for each species at set intervals

(e.g., 15, 30, 45, 60 days after treatment - DAT) using a percentage scale (0% = no control,

100% = complete control).

Phytotoxicity Assessment: Visual evaluation of crop injury (e.g., chlorosis, necrosis, stunting)

at the same intervals as weed control, also on a percentage scale.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and means are

separated using a suitable test (e.g., Tukey's HSD) at a significance level of P ≤ 0.05.
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Caption: Mode of Action of Flazasulfuron via ALS Inhibition.
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Caption: Generalized Workflow for Herbicide Efficacy Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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